Cas no 517905-57-6 (Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester)

Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester structure
517905-57-6 structure
Product Name:Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester
CAS No:517905-57-6
MF:C11H11NO4
MW:221.209343194962
CID:1574313
Update Time:2024-08-24

Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester
    • Propanedioic acid, 2-[(phenylamino)methylene]-, 1-methyl ester
    • Inchi: 1S/C11H11NO4/c1-16-11(15)9(10(13)14)7-12-8-5-3-2-4-6-8/h2-7,12H,1H3,(H,13,14)
    • InChI Key: JBQGLJKJSULSTQ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(=CNC1=CC=CC=C1)C(O)=O

Computed Properties

  • Exact Mass: 220.061

Experimental Properties

  • Density: 1.329±0.06 g/cm3(Predicted)
  • Boiling Point: 389.2±42.0 °C(Predicted)
  • PSA: 78.46
  • pka: 5.81±0.70(Predicted)
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